molecular formula C11H6F3N3 B8347240 2-Imidazol-1-yl-4-(trifluoromethyl)benzonitrile

2-Imidazol-1-yl-4-(trifluoromethyl)benzonitrile

Cat. No. B8347240
M. Wt: 237.18 g/mol
InChI Key: HYNNXJAGTNJKHW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Imidazol-1-yl-4-(trifluoromethyl)benzonitrile is a useful research compound. Its molecular formula is C11H6F3N3 and its molecular weight is 237.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Imidazol-1-yl-4-(trifluoromethyl)benzonitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Imidazol-1-yl-4-(trifluoromethyl)benzonitrile including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C11H6F3N3

Molecular Weight

237.18 g/mol

IUPAC Name

2-imidazol-1-yl-4-(trifluoromethyl)benzonitrile

InChI

InChI=1S/C11H6F3N3/c12-11(13,14)9-2-1-8(6-15)10(5-9)17-4-3-16-7-17/h1-5,7H

InChI Key

HYNNXJAGTNJKHW-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1C(F)(F)F)N2C=CN=C2)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a suspension of NaH 60% (0.09 g, 3.97 mmol) in DMF (20 mL) at 0° C. was added in one portion 1H-imidazole (2.5 mol eq, 0.61 g). After 10 min 2-chloro-4-(trifluoromethyl)-benzonitrile (0.5 mL, 3.61 mmol) was added and the reaction mixture was heated at 100° C. for 2 h. The reaction was cooled at room temperature, water was added and the aqueous solution was extracted with EtOAc (3×25 mL). The recombined organic phases were dried over sodium sulfate and evaporated to dryness to give the 2-imidazol-1-yl-4-(trifluoromethyl)benzonitrile as pale yellow oil (0.63 g, 73% Yield) used for the reduction without further purification.
Name
Quantity
0.09 g
Type
reactant
Reaction Step One
Name
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0.5 mL
Type
reactant
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four

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